Cas no 2172100-35-3 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-3-yl}acetic acid
• CAS No: 2172100-35-3
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6399320
• PubChem ID: 165564974
• Update Time: 2023-12-29

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-3-yl}acetic acid
• 2172100-35-3
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]piperidin-3-yl}acetic acid
• EN300-1550708

• Inchi： 1S/C26H26N2O5/c29-24(28-14-6-7-18(16-28)15-25(30)31)12-5-13-27-26(32)33-17-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,18,23H,6-7,13-17H2,(H,27,32)(H,30,31)
• InChI Key： ZGGSRDRFVRWAJH-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N1CCCC(CC(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines